Cas no 736994-13-1 (3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride)

• Product Name: 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride
• CAS No: 736994-13-1
• MF: C₆H₁₅Cl₂N₃O
• MW: 216.108799219131
• CID: 547836
• PubChem ID: 46735148
• Update Time: 2025-10-30

3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride
• 3-Azetidinecarboxamide,3-(dimethylamino)-, monohydrochloride(9CI)
• 3-Azetidinecarboxamide,3-(dimethylamino)-, hydrochloride (1:1)
• 3-(Dimethylamino)azetidine-3-carboxamide--hydrogen chloride (1/2)
• 3-(DIMETHYLAMINO)AZETIDINE-3-CARBOXAMIDEDIHYDROCHLORIDE
• DTXSID90673747
• FT-0731941
• 736994-13-1
• SB51543

• Inchi： 1S/C6H13N3O.2ClH/c1-9(2)6(5(7)10)3-8-4-6;;/h8H,3-4H2,1-2H3,(H2,7,10);2*1H
• InChI Key： UBNHSPWFYJZCGG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1(CNC1)N(C)C)N

Computed Properties

• Exact Mass: 215.0592175g/mol
• Monoisotopic Mass: 215.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride

3-(Dimethylamino)azetidine-3-carboxamide Dihydrochloride (CAS No. 736994-13-1): An Overview

3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride (CAS No. 736994-13-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMAC, is a small molecule that has garnered attention due to its unique chemical structure and potential therapeutic properties.

The chemical structure of 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride consists of an azetidine ring, a dimethylamino group, and a carboxamide moiety, all of which contribute to its biological activity. The presence of the azetidine ring, a four-membered cyclic amine, imparts rigidity and conformational stability to the molecule, which can be advantageous in drug design. The dimethylamino group enhances the lipophilicity and basicity of the compound, while the carboxamide moiety provides hydrogen bonding capabilities, facilitating interactions with biological targets.

In recent years, 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride has been extensively studied for its potential as a lead compound in the development of novel therapeutics. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases including neurological disorders, cardiovascular diseases, and metabolic syndromes. Research has shown that DMAC can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride. The study demonstrated that DMAC exhibits potent agonist activity at the serotonin 5-HT_1A receptor, which is implicated in mood disorders such as depression and anxiety. The researchers found that DMAC was able to effectively cross the blood-brain barrier and exert its effects in vivo, suggesting its potential as a novel antidepressant agent.

Beyond its interactions with GPCRs, 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride has also been explored for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2021 reported that DMAC exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including ring closure metathesis (RCM) and reductive amination. These synthetic routes allow for efficient large-scale production, making it feasible for use in drug development programs.

In addition to its therapeutic potential, DMAC has also been used as a tool compound in chemical biology studies. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the function of target proteins and signaling cascades. For example, researchers have utilized DMAC to study the role of GPCRs in cellular processes such as cell proliferation and differentiation.

The safety profile of 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that DMAC exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-(Dimethylamino)azetidine-3-carboxamide dihydrochloride (CAS No. 736994-13-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutics targeting GPCRs and inflammatory pathways. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, highlighting its significance in modern drug discovery efforts.